N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(pyridin-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-N-(pyridin-2-ylmethyl)oxamide
• InChI: InChI=1S/C24H26FN5O3/c25-18-6-8-20(9-7-18)29-11-13-30(14-12-29)21(22-5-3-15-33-22)17-28-24(32)23(31)27-16-19-4-1-2-10-26-19/h1-10,15,21H,11-14,16-17H2,(H,27,31)(H,28,32)
• InChI Key: RLWBYVYMKRSWJW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(CNC(=O)C(=O)NCC3=CC=CC=N3)C4=CC=CO4
• Molecular Formula: C24H26FN5O3
• Molecular Weight: 451.5 g/mol

Description

N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(pyridin-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C24H26FN5O3 and its molecular weight is 451.502. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalytic Applications

N,N'-Bisoxalamides Enhance Catalytic Activity in Copper-Catalyzed Couplings N,N'-Bis(furan-2-ylmethyl)oxalamide, a compound structurally related to the given chemical, has been found to effectively promote copper-catalyzed N-arylation of anilines and cyclic secondary amines. This research highlights the utility of such compounds in facilitating the coupling of a wide range of (hetero)aryl bromides with various amines under relatively low temperatures, showcasing their potential in pharmaceutical synthesis processes (Bhunia, Kumar, & Ma, 2017).

Pharmaceutical and Therapeutic Research

Synthesis and Docking Studies for New Compounds A study reported the synthesis of a novel compound closely related to the one , focusing on its role in medicinal chemistry. The research included spectral analysis and docking studies, indicating the compound's potential relevance in drug discovery and development processes (Balaraju, Kalyani, & Laxminarayana, 2019).

Evaluation of Anticancer Activity Another related study involved the efficient synthesis of piperazine-2,6-dione derivatives, which were then evaluated for their anticancer activity. This research demonstrates the broader potential of compounds within this chemical family for therapeutic applications, especially in treating various cancer types (Kumar, Kumar, Roy, & Sondhi, 2013).

Neuropharmacological Potential

Antinociceptive Agents Research into N-substituted oxazolo[5,4-b]pyridin-2(1H)-ones, which share a structural similarity with the specified compound, identified a new class of non-opiate antinociceptive agents. This study underscores the potential of such compounds in developing new pain management therapies without the drawbacks associated with opiates (Viaud, Jamoneau, & Flouzat et al., 1995).